KT172

• CAS No.: 1402612-56-9
• Product Name: KT172
• Molecular Formula: C28H28N4O2
• Molecular Weight: 452.56
• IUPAC Name: (2-benzylpiperidin-1-yl)-[4-[4-(2-methoxyphenyl)phenyl]triazol-1-yl]methanone
• Standard InChI: InChI=1S/C28H28N4O2/c1-34-27-13-6-5-12-25(27)22-14-16-23(17-15-22)26-20-32(30-29-26)28(33)31-18-8-7-11-24(31)19-21-9-3-2-4-10-21/h2-6,9-10,12-17,20,24H,7-8,11,18-19H2,1H3
• Standard InChIKey: MXVVJNJNDCJCFS-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1C2=CC=C(C=C2)C3=CN(N=N3)C(=O)N4CCCCC4CC5=CC=CC=C5
• Appearance: A crystalline solid
• Description: KT172 is a non-selective inhibitor of diacylglycerol lipase α (DAGLα) and DAGLβ. It inhibits DAGL-mediated hydrolysis of 1-stearoyl-2-arachidonoylglycerol in HEK293T cell membranes expressing recombinant DAGLα or DAGLβ. KT172 also inhibits α/β-hydrolase 6 (ABHD6) and weakly inhibits monoacylglycerol lipase (MAGL). It restores nicotine-stimulated GABA release in isolated ventral tegmental area (VTA) dopamine neurons from rats chronically exposed to nicotine. KT172 decreases production of 2-arachidonoyl glycerol and subsequently reduces arachidonic acid, prostaglandin E2 (PGE2), and PGD2 in thioglycolate-stimulated peritoneal macrophages.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: KT172, KT 172, KT-172
• Reference: 1. Hsu, K.L., Tsuboi, K., Adibekian, A., et al. DAGLβ inhibition perturbs a lipid network involved in macrophage inflammatory responses. Nature Chemical Biology 8(12), 999-1007 (2012).; 2. Buczynski, M.W., Herman, M.A., Hsu, K.L., et al. Diacylglycerol lipase disinhibits VTA dopamine neurons during chronic nicotine exposure. Proc. Natl. Acad. Sci. U.S.A. 113(4), 1086-1091 (2016).
• PubChem Compound: 53364485
• Last Modified: Nov 11 2021